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Compound of Interest

Compound Name: 2-Bromo-5-nitrobenzotrifluoride

Cat. No.: B1266209 Get Quote

Technical Guide: 2-Bromo-5-
nitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromo-5-nitrobenzotrifluoride, a key

chemical intermediate. It covers its fundamental properties, detailed synthesis protocols, and

applications in organic synthesis, with a focus on providing practical information for laboratory

and research settings.

Core Compound Properties
2-Bromo-5-nitrobenzotrifluoride is a halogenated aromatic nitro compound. Its trifluoromethyl

group and the positions of the bromo and nitro substituents on the benzene ring make it a

versatile reagent in the synthesis of more complex molecules.[1]

Physicochemical Data
The key quantitative data for 2-Bromo-5-nitrobenzotrifluoride are summarized in the table

below for easy reference.
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Property Value Source

Molecular Formula C₇H₃BrF₃NO₂ [2][3]

Molecular Weight 270.00 g/mol [2]

CAS Number 367-67-9 [3]

Appearance Yellow crystals or solid [3]

Melting Point 41-44 °C (lit.) [3]

Boiling Point 87-88 °C at 3 mmHg (lit.) [3]

Flash Point 113 °C (235.4 °F) - closed cup

Synthesis of 2-Bromo-5-nitrobenzotrifluoride
A general and efficient protocol for the synthesis of 2-Bromo-5-nitrobenzotrifluoride involves

the nitration of o-bromobenzotrifluoride.[4]

Experimental Protocol: Nitration of o-
Bromobenzotrifluoride
Materials:

o-Bromobenzotrifluoride (390 g)

Concentrated Sulfuric Acid (98%, 260 g)

Fuming Nitric Acid (120 g)

Alkali solution (for washing)

Procedure:

In a suitable reaction flask, carefully prepare a nitrating mixture by slowly adding 120 g of

fuming nitric acid to 260 g of concentrated sulfuric acid at room temperature.

Maintain the temperature of the reaction system between 50-60°C.
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Slowly add 390 g of o-bromobenzotrifluoride to the nitrating mixture while maintaining the

temperature.

After the addition is complete, continue to stir the reaction mixture at the same temperature.

Monitor the reaction progress using Gas Chromatography (GC) until the starting material (o-

bromobenzotrifluoride) is completely consumed.[4]

Once the reaction is complete, allow the mixture to stand and separate into layers.

Separate the upper organic phase.

Wash the organic phase with an alkali solution until it is neutral.

The resulting bright yellow liquid is 2-bromo-5-nitrobenzotrifluoride. This procedure is

reported to yield approximately 450.4 g of the product with a GC purity of 95%,

corresponding to a 92% yield.[4]

Synthesis Workflow
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Starting Materials:
- o-Bromobenzotrifluoride

- Conc. Sulfuric Acid
- Fuming Nitric Acid

Prepare Nitrating Mixture:
Add fuming nitric acid to

concentrated sulfuric acid

Step 1

Nitration Reaction:
Add o-bromobenzotrifluoride

to nitrating mixture at 50-60°C

Step 2

Monitor reaction by GC
until completion

Step 3

Work-up:
- Phase separation

- Wash organic layer with alkali

Step 4

Final Product:
2-Bromo-5-nitrobenzotrifluoride

(Yellow Liquid, 95% Purity)

Step 5

Click to download full resolution via product page

Synthesis of 2-Bromo-5-nitrobenzotrifluoride.
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Applications in Organic Synthesis
2-Bromo-5-nitrobenzotrifluoride is a valuable starting material for the synthesis of various

organic molecules, particularly in the development of advanced materials and pharmaceutical

intermediates.

Key applications include its use in the preparation of:

A novel unsymmetrical diamine monomer, 6,4′-diamino-2′-trifluoromethyl-2-

phenylbenzimidazole, which is used in the synthesis of soluble polyimides.

2,5-bis[(4-nitro-2-trifluoromethylphenoxy)-phenyl]diphenylphosphine oxide (BNTFDPO), a

component in the creation of organo-soluble and transparent polyimides containing a

phenylphosphine oxide moiety.

Further research on the synthesis of benzimidazole derivatives often utilizes related bromo-

nitro aromatic compounds as precursors, highlighting the importance of this class of molecules

in medicinal chemistry.[5][6]

Analytical Data
Spectroscopic data is crucial for the identification and characterization of 2-Bromo-5-
nitrobenzotrifluoride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR: Spectral data for 2-Bromo-5-nitrobenzotrifluoride are available in

spectral databases.[2] The aromatic region of the ¹H NMR spectrum is expected to show a

complex splitting pattern due to the substitution on the benzene ring.

Infrared (IR) Spectroscopy
FTIR: The FTIR spectrum, typically recorded using a KBr wafer, provides information about

the functional groups present in the molecule.[2] Characteristic peaks for the nitro group

(NO₂) and the carbon-fluorine bonds of the trifluoromethyl group (CF₃) would be expected.

Mass Spectrometry (MS)
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GC-MS: Gas Chromatography-Mass Spectrometry data is available and can be used to

determine the molecular weight and fragmentation pattern of the compound.[2]

Safety and Handling
2-Bromo-5-nitrobenzotrifluoride should be handled with appropriate personal protective

equipment (PPE), including eye shields and gloves. It is classified as a combustible solid. For

detailed safety information, please refer to the Material Safety Data Sheet (MSDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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